![molecular formula C21H24O5 B033556 Calopiptin CAS No. 19950-67-5](/img/structure/B33556.png)
Calopiptin
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Overview
Description
Calopiptin is a natural product that belongs to the family of cyclic peptides. It is derived from the fungus Aspergillus calidoustus, and its chemical structure consists of 11 amino acids. This compound has been found to exhibit a range of biological activities, including antimicrobial, antitumor, and immunosuppressive properties.
Scientific Research Applications
Energy Metabolism and Brain Injury
Calopiptin's role in energy metabolism and its potential benefits in brain injuries were explored in a study on rats. The research demonstrated that administering this compound improved energy metabolism and reduced lipid peroxidation in the brain after traumatic brain injury, suggesting potential therapeutic applications in neurological damage recovery (Dolgikh, Zakharov, & Ivanov, 1999).
Molecular Structure and Stereochemistry
The molecular structure and stereochemistry of this compound have been a subject of study, providing foundational knowledge for its applications. Research elucidated the absolute trans configuration of its methyl groups and its molecular identity, forming a basis for understanding its biological interactions and potential therapeutic uses (Mc Alpine, Riggs, & Gordon, 1968).
Natural Sources and Isolation
This compound has been identified in various natural sources, including Piper schmidtii. The study of these sources and the isolation of this compound and related compounds can contribute to our understanding of their potential health benefits and applications in herbal medicine (Tyagi et al., 1993).
Drug Metabolism and Interaction
Research has also focused on how compounds like this compound interact with other drugs. For instance, studies on the influence of this compound on the metabolism of various drugs can guide its use in combination therapies and inform on potential drug interactions (Wu et al., 2020).
Properties
19950-67-5 | |
Molecular Formula |
C21H24O5 |
Molecular Weight |
356.4 g/mol |
IUPAC Name |
5-[(2S,3S,4S,5R)-5-(3,4-dimethoxyphenyl)-3,4-dimethyloxolan-2-yl]-1,3-benzodioxole |
InChI |
InChI=1S/C21H24O5/c1-12-13(2)21(15-6-8-17-19(10-15)25-11-24-17)26-20(12)14-5-7-16(22-3)18(9-14)23-4/h5-10,12-13,20-21H,11H2,1-4H3/t12-,13-,20+,21-/m0/s1 |
InChI Key |
HSMDOSKNXLVXIP-IRTBSJMASA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@@H](O[C@@H]1C2=CC3=C(C=C2)OCO3)C4=CC(=C(C=C4)OC)OC)C |
SMILES |
CC1C(C(OC1C2=CC3=C(C=C2)OCO3)C4=CC(=C(C=C4)OC)OC)C |
Canonical SMILES |
CC1C(C(OC1C2=CC3=C(C=C2)OCO3)C4=CC(=C(C=C4)OC)OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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